Cas no 1260933-57-0 (N-(5-chloro-2-methoxyphenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide
• CAS No: 1260933-57-0
• MF: C₂₂H₁₉ClN₄O₃
• MW: 422.864263772964
• CID: 5321451
• Update Time: 2025-11-06

N-(5-chloro-2-methoxyphenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide
• N-(5-chloro-2-methoxyphenyl)-2-[2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]acetamide
• STL074778
• N-(5-chloro-2-methoxyphenyl)-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)acetamide

• Inchi： 1S/C22H19ClN4O3/c1-14-5-7-15(8-6-14)21-25-22(30-26-21)18-4-3-11-27(18)13-20(28)24-17-12-16(23)9-10-19(17)29-2/h3-12H,13H2,1-2H3,(H,24,28)
• InChI Key： DPBXJUVAVHAVQB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(CN1C=CC=C1C1=NC(C2C=CC(C)=CC=2)=NO1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 575
• XLogP3: 4.2
• Topological Polar Surface Area: 82.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on N-(5-chloro-2-methoxyphenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide

Comprehensive Overview of N-(5-chloro-2-methoxyphenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide (CAS 1260933-57-0)

The compound N-(5-chloro-2-methoxyphenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide (CAS 1260933-57-0) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique 1,2,4-oxadiazole and pyrrole moieties make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its intricate heterocyclic framework.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. CAS 1260933-57-0 aligns with this trend due to its potential interactions with enzymes and receptors involved in inflammation and metabolic disorders. Its chloro-methoxyphenyl and methylphenyl-oxadiazole groups contribute to its binding affinity, making it a subject of interest in drug discovery projects.

The synthesis of N-(5-chloro-2-methoxyphenyl)acetamide derivatives often involves multi-step organic reactions, including cyclization and amide coupling. These processes are critical for achieving high purity and yield, which are essential for preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its structural integrity and reproducibility.

From an industrial perspective, CAS 1260933-57-0 is part of a broader class of bioactive heterocycles that are being explored for their commercial potential. Companies specializing in contract research and custom synthesis are increasingly listing this compound in their portfolios, catering to the growing demand for novel pharmacophores. Its stability under standard storage conditions further enhances its appeal for long-term research applications.

Environmental and safety considerations are also paramount when working with N-(5-chloro-2-methoxyphenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide. While it is not classified as hazardous, proper handling protocols must be followed to minimize exposure. Researchers are advised to consult material safety data sheets (MSDS) and adhere to Good Laboratory Practices (GLP) when conducting experiments.

The future of CAS 1260933-57-0 lies in its potential applications beyond the lab. With the rise of AI-driven drug design and computational chemistry, this compound could be optimized for enhanced efficacy and selectivity. Collaborative efforts between academia and industry are likely to accelerate its development, paving the way for innovative therapeutic solutions.

In summary, N-(5-chloro-2-methoxyphenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide represents a fascinating area of study at the intersection of medicinal chemistry and molecular biology. Its versatility and potential for customization make it a valuable asset in the quest for next-generation bioactive compounds.